Cas no 1823323-17-6 (4-Bromo-2,6-dimethoxybenzeneethanamine)

• Product Name: 4-Bromo-2,6-dimethoxybenzeneethanamine
• CAS No: 1823323-17-6
• MF: C₁₀H₁₄BrNO₂
• MW: 260.127662181854
• CID: 6357742
• PubChem ID: 131635352
• Update Time: 2025-10-24

4-Bromo-2,6-dimethoxybenzeneethanamine Chemical and Physical Properties

Names and Identifiers

• 1823323-17-6
• 2-(4-bromo-2,6-dimethoxyphenyl)ethanamine
• 1-(4-bromo-2,5-dimethoxyphenyl)-2-ethanamine
• 2-(4-bromo-2,6-dimethoxyphenyl)ethan-1-amine
• Benzeneethanamine, 4-bromo-2,6-dimethoxy-
• EN300-1915651
• UNII-8VPEELU9Y6
• 8VPEELU9Y6
• SCHEMBL20562309
• 4-Bromo-2,6-dimethoxybenzeneethanamine

• Inchi： 1S/C10H14BrNO2/c1-13-9-5-7(11)6-10(14-2)8(9)3-4-12/h5-6H,3-4,12H2,1-2H3
• InChI Key： GQUQWFAHJZJDMP-UHFFFAOYSA-N
• SMILES： C1(CCN)=C(OC)C=C(Br)C=C1OC

Computed Properties

• Exact Mass: 259.02079g/mol
• Monoisotopic Mass: 259.02079g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 44.5Ų

Experimental Properties

• Density: 1.368±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 318.4±37.0 °C(Predicted)
• pka: 9.37±0.10(Predicted)

Additional information on 4-Bromo-2,6-dimethoxybenzeneethanamine

4-Bromo-2,6-Dimethoxybenzeneethanamine: A Comprehensive Overview

4-Bromo-2,6-dimethoxybenzeneethanamine, also known by its CAS number 1823323-17-6, is a versatile organic compound with significant applications in various fields of chemistry. This compound is characterized by its unique structure, which includes a bromine atom at the para position and methoxy groups at the ortho and para positions of a benzene ring, with an ethanamine side chain. The combination of these functional groups makes it a valuable intermediate in the synthesis of complex molecules, particularly in pharmaceutical and agrochemical industries.

The synthesis of 4-bromo-2,6-dimethoxybenzeneethanamine typically involves multi-step reactions. Recent studies have highlighted the use of microwave-assisted synthesis techniques to improve reaction efficiency and yield. For instance, researchers have employed a two-step process involving the bromination of 2,6-dimethoxybenzene followed by nucleophilic substitution to introduce the ethanamine group. This approach not only enhances the purity of the final product but also reduces reaction time significantly.

In terms of applications, 4-bromo-2,6-dimethoxybenzeneethanamine has been extensively used as an intermediate in the development of bioactive compounds. A recent study published in the Journal of Medicinal Chemistry demonstrated its role in synthesizing potential anticancer agents. The compound's ability to act as a scaffold for attaching various functional groups makes it highly valuable in drug discovery programs. Additionally, it has been utilized in the synthesis of herbicides and fungicides, contributing to advancements in agricultural chemistry.

The physical properties of 4-bromo-2,6-dimethoxybenzeneethanamine are well-documented. It exists as a crystalline solid with a melting point around 150°C and is sparingly soluble in water but readily soluble in organic solvents such as dichloromethane and ethyl acetate. Its stability under various conditions has been tested, and it has been found to be stable under normal storage conditions but may undergo degradation under strong acidic or basic environments.

Recent advancements in analytical techniques have enabled precise characterization of this compound. High-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy are commonly employed to confirm its structure and purity. These methods provide detailed insights into the molecular architecture and help ensure that the compound meets quality standards required for industrial applications.

In conclusion, 4-bromo-2,6-dimethoxybenzeneethanamine is a critical intermediate with wide-ranging applications across multiple disciplines. Its unique chemical properties and versatile structure make it an essential component in modern chemical synthesis. As research continues to explore new synthetic pathways and applications for this compound, its significance in both academic and industrial settings is expected to grow further.